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Compound of Interest

Compound Name:
5-chloro-2-oxo-1(2H)-

Pyridineacetic acid

CAS No.: 56546-37-3

Cat. No.: B13961080

Get Quote

Part 1: Executive Technical Summary
Compound Identity: Entacapone (specifically the (E)-isomer) CAS Registry Number: 109983-

04-0 Primary Application: Catechol-O-methyltransferase (COMT) inhibitor; adjunct in

Levodopa/Carbidopa therapy for Parkinson’s Disease.

The Scientist’s Directive: CAS 109983-04-0 refers to the (E)-isomer of Entacapone, the

pharmacologically active form. The critical challenge in handling this compound is not acute

toxicity, but thermodynamic instability regarding photo-isomerization and metal chelation.

Exposure to standard laboratory lighting converts the active (E)-isomer into the inactive (Z)-

isomer (cis-isomer), compromising experimental validity before in vivo or in vitro application.

Furthermore, its catechol structure makes it a potent chelator of iron, leading to rapid

degradation and colorimetric interference.

This guide deviates from standard SDS formats to prioritize these stability-indicating handling

protocols.
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Part 2: Physicochemical & Stability Profile
To ensure scientific integrity, you must validate the material upon receipt. Entacapone exhibits

distinct properties that serve as self-validating quality checks.

Table 1: Critical Physicochemical Properties
Property Data / Specification

Technical Insight
(Causality)

Appearance
Greenish-yellow crystalline

powder

Self-Validation: If the powder

appears brown or purple, it

indicates iron contamination

(chelation complex).

Molecular Formula MW: 305.29 g/mol

Melting Point 162°C – 163°C

The (Z)-isomer has a lower

melting point. A depressed MP

indicates photo-degradation.

Solubility
DMSO (>10 mg/mL), Ethanol

(Slight)

Insoluble in water/acidic

media. Soluble in alkali (due to

phenolic -OH), but unstable in

high pH.

pKa ~4.5 (phenolic group)

Ionizes at physiological pH;

affects membrane permeability

and extraction efficiency.

Isomeric Ratio >99.0% (E)-isomer
Critical: The (Z)-isomer is

considered a related impurity.

Part 3: Hazard Identification & Toxicology (E-E-A-T)
While Entacapone is not classified as a high-potency cytotoxic (like many oncology APIs), it

possesses specific biochemical hazards derived from its mechanism of action.

Mechanism-Based Toxicity
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COMT Inhibition: Entacapone inhibits the enzyme responsible for metabolizing catechols.

Risk: Inhalation or absorption can potentiate the effects of endogenous or exogenous

catecholamines (epinephrine, norepinephrine, dopamine), leading to tachycardia or blood

pressure fluctuations.

Uncoupling Potential: As a nitrocatechol, high systemic exposure can theoretically uncouple

oxidative phosphorylation, though this is rare with standard handling.

GHS Classification
Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1][2][3]

H361: Suspected of damaging fertility or the unborn child (Reproductive Toxicity Category 2).

Part 4: Advanced Handling Protocols (Field-Proven)
This section details the "why" and "how" of handling, moving beyond generic safety advice to

stability preservation.

The "No-Iron" Rule (Chelation Prevention)
Entacapone is a specific iron chelator. Contact with stainless steel (especially lower grades) in

the presence of moisture can form a purple/black iron-entacapone complex.

Protocol: Use plastic, Teflon, or ceramic spatulas only. Avoid metal weighing boats.

Self-Validation: If your solution turns dark/purple upon preparation, the equipment was

contaminated with metal ions.

The "Amber-Only" Rule (Photo-Stabilization)
The (E)-to-(Z) isomerization is photon-driven.
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Protocol: All weighing must be done under low-actinic light (yellow filtered) or in minimal light

conditions.

Storage: Solutions must be wrapped in aluminum foil or stored in amber borosilicate glass

immediately.

Impact: Failure to do this results in a mixture of isomers, invalidating

data in enzymatic assays.

Visualization: Stability-Centric Workflow
The following diagram illustrates the critical decision nodes for handling CAS 109983-04-0 to

prevent degradation.
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Receipt of CAS 109983-04-0

Visual Inspection:
Is it Yellow?

Iron Contamination Check:
Is it Brown/Purple?

Light Control:
Low-Actinic / Amber Glass

No (Yellow)

REJECT:
Metal Complex Formed

Yes (Purple)

Weighing Protocol:
Use PLASTIC/CERAMIC Spatulas

Solubilization:
DMSO or Ethanol

Avoid Metal Contact

Protect from UV

QC Validation:
HPLC (Isomer Ratio)

Click to download full resolution via product page

Caption: Critical handling workflow emphasizing the rejection of iron-contaminated samples

and the mandatory use of amber glassware to prevent photo-isomerization.
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Part 5: Biological Mechanism & Experimental
Context
Understanding the pathway is essential for researchers designing assays involving

Entacapone. It acts peripherally, not centrally, to prevent the degradation of Levodopa.

Mechanism of Action
Levodopa is administered to cross the Blood-Brain Barrier (BBB). However, peripheral COMT

converts Levodopa into 3-O-methyldopa (3-OMD), which competes for transport across the

BBB. Entacapone inhibits this peripheral conversion.

Visualization: COMT Inhibition Pathway

Levodopa
(Peripheral)

3-O-Methyldopa
(Inactive Metabolite)

Catalyzed by COMT

Blood-Brain Barrier

Transport

COMT Enzyme

Entacapone
(Inhibitor)

Inhibits

Brain DopamineDecarboxylation

Click to download full resolution via product page

Caption: Entacapone blocks the peripheral COMT enzyme, preventing the conversion of

Levodopa to 3-OMD and increasing Levodopa availability at the BBB.
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Part 6: Emergency & Waste Disposal Protocols
Accidental Release (Spill)

Evacuate: Remove non-essential personnel.

PPE: Wear N95/P100 respirator, nitrile gloves, and safety goggles.

Containment: Do not dry sweep (dust generation). Cover with a damp paper towel or use a

HEPA vacuum.

Decontamination: Clean the surface with a detergent solution.

Note: If the cleaning cloth turns purple, you have confirmed the presence of the drug

(reacting with trace metals or high pH in the cleaner).

First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[3][4] Isomerization in the eye is

not a concern, but pH irritation is.

Skin Contact: Wash with soap and water.[2][3] Do not use ethanol for washing skin, as it

increases transdermal absorption of the compound.

Waste Disposal
Classification: Hazardous Pharmaceutical Waste.

Protocol: Incineration is the preferred method.

Warning: Do not pour down the drain. Entacapone is toxic to aquatic life (chronic effects).

Part 7: References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 5281081, Entacapone. Retrieved from [Link]

European Medicines Agency (EMA).Comtess (Entacapone) Scientific Discussion and

Stability Data. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.lfatabletpresses.com/media/contentmanager/content/documents/Magnesium_Stearate_SDS_Specs_and_ID_v_1.5.pdf
https://www.fishersci.com/store/msds?partNumber=M5850&productDescription=MAGNESIUM+STEARATE+NF+50KG&vendorId=VN00033897&countryCode=US&language=en
https://www.pharmacompass.com/pAssets/pdf/edqm/application/m0230_msds_us_default.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Magnesium_Stearate_SDS_Specs_and_ID_v_1.5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Entacapone
https://www.ema.europa.eu/en/medicines/human/EPAR/comtess
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13961080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DrugBank Online.Entacapone: Pharmacology and chemical properties. Retrieved from [Link]

Forsberg, M., et al. (2009).Pharmacokinetics and pharmacodynamics of entacapone.

(Contextualizing the E-isomer activity). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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